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Compound Name: Bis(2-chloroethylthio)methane

CAS No.: 63869-13-6

Cat. No.: B14111843

Get Quote

This guide provides a comprehensive comparison of Bis(2-chloroethylthio)methane (also

known as SK-mustard) and its key structural analogues. As a bifunctional alkylating agent

related to sulfur mustard (HD), SK-mustard and its chemical relatives are of significant interest

to researchers developing countermeasures for chemical threats.[1][2] The high toxicity of

sulfur mustard necessitates the use of less hazardous structural analogues in research to

investigate mechanisms of action and test potential therapies safely.[3][4][5] This document

delves into the comparative physicochemical properties, mechanisms of toxicity, and biological

effects of these compounds, supported by experimental data and detailed protocols.

Introduction to Sulfur Mustard Analogues
Sulfur mustard (HD), or bis(2-chloroethyl) sulfide, is a potent vesicant (blistering agent) first

used as a chemical warfare agent in World War I.[6][7] Its severe, delayed effects on the skin,

eyes, and respiratory tract make it a persistent threat.[4][7] The study of its analogues allows

for safer laboratory investigation into the complex toxicology of this class of compounds. This

guide will focus on the comparison of Bis(2-chloroethylthio)methane with the following key

analogues:
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Sulfur Mustard (HD): The archetypal bifunctional vesicant, serving as the primary benchmark

for comparison.[8][9]

2-Chloroethyl ethyl sulfide (CEES): A monofunctional analogue, often referred to as "half-

mustard," which is less potent but mechanistically informative.[7][10]

Nitrogen Mustard (HN2): An analogue where the central sulfur atom is replaced by a nitrogen

atom. It is also a bifunctional alkylating agent used in chemotherapy.[6][7]

Sesquimustard (Q): A related compound with two sulfur atoms, considered a more potent but

less volatile vesicant than HD.[11]

Bis(2-chloroethyl)ether (BCEE): An oxygen-containing analogue used in kinetic studies to

understand the role of the heteroatom in reactivity.[12]

Comparative Physicochemical and Chemical
Properties
The structure of these agents dictates their physical properties and chemical reactivity. The

presence of one or two chloroethyl groups and the nature of the central heteroatom (S, N, or O)

are critical determinants of their behavior.
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Mechanism of Action: Alkylation
The toxicity of sulfur and nitrogen mustards stems from their ability to act as powerful alkylating

agents. This process is initiated by an intramolecular nucleophilic substitution, where the lone

pair of electrons on the sulfur (or nitrogen) atom attacks the adjacent carbon, displacing a

chloride ion. This forms a highly reactive cyclic sulfonium (or aziridinium) ion intermediate.[6][8]

This strained, positively charged ring is then susceptible to attack by any available nucleophile,

such as the N7 position of guanine in a DNA strand.[6]

Because agents like HD, SK-mustard, and HN2 are bifunctional (possessing two chloroethyl

arms), they can repeat this process, leading to the formation of DNA intra-strand and inter-

strand cross-links.[6] These cross-links are particularly cytotoxic as they block DNA replication

and transcription, ultimately triggering cell death pathways.[8] Monofunctional analogues like
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CEES can only form single adducts with DNA and cannot create cross-links, which contributes

to their attenuated toxicity.[7][10]

Kinetic studies comparing the reactions of these analogues highlight significant differences. For

instance, in reactions with sodium ethoxide, HD reacts much faster than its oxygen analogue

BCEE.[12] The dominant reaction mechanism can also differ; HD and CEES tend to undergo

elimination reactions in the presence of an amine catalyst, while BCEE reacts via a much

slower nucleophilic substitution.[12] These differences underscore why BCEE is often

considered an unsuitable analogue for HD in certain reactivity studies.[12]

General Alkylation Mechanism of a Bifunctional Mustard

R-S-(CH₂CH₂)Cl
(Mustard Agent)

[R-S⁺-(CH₂CH₂)]
(Cyclic Sulfonium Ion)

- Cl⁻
(Intramolecular

Cyclization)

R-S-(CH₂CH₂)-Nu
(Monoadduct)

+ Nucleophile (Nu)
(e.g., DNA)

Nu'-(CH₂CH₂)-S-(CH₂CH₂)-Nu
(Cross-link)

Repeat process on
second arm (+ Nu')

Click to download full resolution via product page

Caption: Alkylation mechanism via a cyclic sulfonium ion.
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Comparative Biological Activity
The primary targets of sulfur mustards are rapidly dividing cells, particularly the basal

keratinocytes in the skin, which leads to the characteristic blistering.[7][10] The biological

response involves a complex cascade of events, including direct cytotoxicity, oxidative stress,

and a powerful inflammatory response.

Cytotoxicity and Vesicant Potency
A hallmark of mustard exposure is the asymptomatic latent period, which can last for hours

before signs of injury like redness (erythema), swelling (edema), and blistering appear.[6][7]

The severity of the injury is dose-dependent.

Sulfur Mustard (HD): The most potent of the commonly studied agents.[6][7]

Sesquimustard (Q): Considered a more potent vesicant than HD, but its low volatility limits its

effectiveness as a vapor threat.[11]

Nitrogen Mustard (HN2): A powerful vesicant, second in potency to HD among the agents

listed here.[7]

CEES: A monofunctional agent with significantly attenuated activity compared to its

bifunctional counterparts.[7]

Quantitative Structure-Activity Relationship (QSAR) models are often used to predict the

toxicity of these compounds and their breakdown products.[15][16] These studies consistently

show that the parent mustard compounds are significantly more toxic than their hydrolysis or

oxidation products.[15][17]
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Compound
Predicted Oral LD₅₀
(Rat)

Toxicity Class
(Predicted)

Reference

Sulfur Mustard (HD) ~30-50 mg/kg Extremely Toxic [15][16][17]

Sesquimustard (Q) ~300 mg/kg Very Toxic [15][16]

HD Sulfoxide ~340 mg/kg Very Toxic [15][17]

Thiodiglycol (HD

hydrolysis product)
>500 mg/kg Moderately Toxic [15][17]

Note: LD₅₀ values are estimates from QSAR models and serve for relative comparison.

Molecular Pathways of Toxicity
Exposure to mustard analogues triggers multiple interconnected cellular pathways that

contribute to tissue damage.

DNA Damage and Cell Cycle Arrest: As discussed, alkylation leads to DNA damage.[10] This

damage activates repair pathways and, if severe, triggers apoptosis (programmed cell

death), which is a key factor in the death of basal keratinocytes and subsequent blister

formation.[8][10]

Glutathione (GSH) Depletion and Oxidative Stress: Mustard agents react with and deplete

cellular glutathione (GSH), a critical antioxidant.[7][10] This depletion, combined with the

inflammatory response, leads to a massive increase in reactive oxygen species (ROS),

causing oxidative stress that damages lipids, proteins, and DNA.[4][10]

Inflammation: The initial cellular damage triggers a potent inflammatory response. Immune

cells such as neutrophils and macrophages infiltrate the exposed tissue, releasing more

ROS and inflammatory mediators that exacerbate the injury.[7][18]
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Caption: Key molecular pathways in mustard-induced toxicity.
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Key Experimental Protocols
Reproducible, validated assays are crucial for comparing the effects of these analogues and

screening potential countermeasures. Below are representative protocols for assessing

cytotoxicity and oxidative stress.

Protocol 1: In Vitro Cytotoxicity Assessment (MTT
Assay)
This protocol determines the concentration of an agent that reduces the viability of a cell

culture by 50% (IC₅₀). It measures the metabolic activity of living cells.

Materials:

Human keratinocytes (e.g., HaCaT) or other relevant cell line

Complete cell culture medium (e.g., DMEM with 10% FBS)

Test compound (e.g., CEES) dissolved in a suitable solvent (e.g., DMSO)

Phosphate-Buffered Saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or acidified isopropanol)

96-well cell culture plates

Multichannel pipette, incubator (37°C, 5% CO₂), microplate reader

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL

of complete medium. Incubate for 24 hours to allow for attachment.

Compound Treatment: Prepare serial dilutions of the test compound in culture medium.

Remove the old medium from the cells and add 100 µL of the compound dilutions to the
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respective wells. Include vehicle-only controls and untreated controls.

Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

MTT Addition: Remove the compound-containing medium. Add 100 µL of fresh medium and

10 µL of MTT stock solution to each well. Incubate for 3-4 hours. Viable cells with active

mitochondrial dehydrogenases will convert the yellow MTT to a purple formazan precipitate.

Solubilization: Carefully remove the MTT-containing medium. Add 100 µL of solubilization

solution (e.g., DMSO) to each well to dissolve the formazan crystals. Mix gently by pipetting.

Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

Analysis: Calculate cell viability as a percentage of the untreated control. Plot the viability

against the log of the compound concentration and use a non-linear regression to determine

the IC₅₀ value.
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Caption: Workflow for the MTT cytotoxicity assay.
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Protocol 2: Glutathione (GSH) Depletion Assay
This protocol quantifies the level of intracellular GSH following exposure to a test compound,

indicating oxidative stress.

Materials:

Cell culture materials (as above)

Test compound

GSH-Glo™ Glutathione Assay kit (Promega) or similar

Opaque-walled 96-well plates suitable for luminescence

Luminometer

Procedure:

Cell Seeding and Treatment: Seed and treat cells with the test compound in an opaque-

walled 96-well plate as described in the MTT assay (Steps 1-3).

Incubation: Incubate for a shorter period relevant to acute GSH depletion (e.g., 1-4 hours).

Assay Preparation: Prepare the GSH-Glo™ Reagent according to the manufacturer's

instructions.

Lysis and GSH Detection: Add a volume of GSH-Glo™ Reagent equal to the volume of

culture medium in each well. This reagent lyses the cells and initiates a luminescent reaction

proportional to the amount of GSH present.

Incubation: Incubate at room temperature for 30 minutes.

Luciferin Detection: Add Luciferin Detection Reagent to each well.

Incubation: Incubate at room temperature for 15 minutes.

Data Acquisition: Measure luminescence using a plate-reading luminometer.
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Analysis: Normalize the luminescence signal of treated cells to that of vehicle-treated control

cells to determine the percentage of GSH depletion.

Conclusion
Bis(2-chloroethylthio)methane and its structural analogues represent a vital toolkit for

researchers in toxicology and drug development. While they share a common mechanism of

alkylation, their properties vary significantly based on their bifunctionality and the nature of their

core heteroatom. Bifunctional agents like sulfur mustard and nitrogen mustard exhibit high

toxicity due to their ability to cross-link DNA, whereas monofunctional analogues like CEES are

less potent but crucial for dissecting specific molecular events. Comparative studies using

standardized in vitro assays, such as those detailed here, are essential for quantifying

differences in cytotoxicity and oxidative stress. This knowledge is paramount for understanding

the pathophysiology of mustard agent poisoning and for the rational design and screening of

effective medical countermeasures.[19]
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